Cas no 88-64-2 (4-(Acetylamino)-2-aminobenzenesulfonic Acid)

• Product Name: 4-(Acetylamino)-2-aminobenzenesulfonic Acid
• CAS No: 88-64-2
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• MDL: MFCD00035752
• CID: 34474
• PubChem ID: 87558957
• Update Time: 2024-10-26

4-(Acetylamino)-2-aminobenzenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Acetamido-2-aminobenzenesulfonic acid
• 2-Amino 4-acetamidobenzenesulfonic acid
• 3'-Aminoacetanilide-4'-sulfonic acid
• 5-Acetylaminoaniline-2-sulfonic acid
• 3-Amino Acetanilide-4-Sulfonic Acid
• Acetyl MPDSA
• 4-Acetamido-2-aminobenzenesulfonic acid hydrate
• 4-(Acetylamino)-2-aminobenzenesulfonic Acid
• 3'-Amino-4'-sulfoacetanilide Hydrate
• Benzenesulfonicacid, 4-acetamido-2-amino- (6CI,8CI)
• 1-Acetylamino-3-aminobenzene-4-sulfonicacid
• 1-Amino-3-acetylaminobenzene-6-sulfonic acid
• 2-Amino-4-acetamidobenzenesulfonic acid
• 2-Amino-4-acetylaminobenzenesulfonicacid
• 3-Acetamido-6-sulfoaniline
• 3'-Amino-4'-sulfoacetanilide
• 5-Acetamido-2-sulfoaniline
• 5-Acetylamino-2-sulfoaniline
• NSC 36986
• 3-Aminoacetanilide-4-sulfonic acid
• Benzenesulfonic acid, 4-(acetylamino)-2-amino-
• 4-Acetamido-2-aminobenzenesulphonic acid
• Benzenesulfonic acid, 4-acetamido-2-amino-
• 4-(acetylamino)-2-amino-benzenesulfonic acid
• FOINSAWEWXUXPQ-UHFFFAOYSA-N
• W-100396
• UNII-QE27AMZ5ZC
• 4-acetamido-2-aminobenzensulfonsyre
• QE27AMZ5ZC
• 88-64-2
• NSC-36986
• FT-0631419
• WLN: WSQR BZ DMV1
• CS-W014183
• 3-14-00-02203 (Beilstein Handbook Reference)
• BENZENESULPHONIC ACID, 4-ACETAMIDO-2-AMINO-
• EINECS 201-847-0
• DTXSID6058974
• AS-64086
• 3-AMINOACETANILIDE-4-SULPHONIC ACID
• ACETANILIDE-4-SULPHONIC ACID, 3-AMINO-
• ACETANILIDE-4-SULFONIC ACID, 3-AMINO-
• 4-(Acetamido)-2-Aminobenzenesulfonic Acid
• 5-Azetylamino-2-sulfoanilin
• 3-acetylamino-1-aminobenzene-6-sulphonic acid
• BRN 3335986
• 2-Amino-4-(acetylamino)benzenesulfonic acid
• BENZENESULPHONIC ACID, 4-(ACETYLAMINO)-2-AMINO-
• 4-acetamido-2-amino-benzenesulfonate;4-Acetamido-2-aminobenzenesulfonic acid
• AKOS015897403
• SCHEMBL1755227
• NSC36986
• AC-13320
• 2-Amino-4-acetamido benzenesulfonic acid
• 2-amino-4-acetamidobenzene-1-sulfonic acid
• A842796
• D88488
• 4-(Acetylamino)-2-aminobenzenesulfonic acid (ACI)
• Benzenesulfonic acid, 4-acetamido-2-amino- (6CI, 8CI)
• 1-Acetylamino-3-aminobenzene-4-sulfonic acid
• 2-Amino-4-acetylaminobenzenesulfonic acid
• 3′-Amino-4′-sulfoacetanilide
• 5-Acetamino-2-aminobenzenesulfonic acid
• MFCD00035752
• NS00039284
• A1944

• MDL： MFCD00035752
• Inchi： 1S/C8H10N2O4S/c1-5(11)10-6-2-3-8(7(9)4-6)15(12,13)14/h2-4H,9H2,1H3,(H,10,11)(H,12,13,14)
• InChI Key： FOINSAWEWXUXPQ-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=C(N)C(S(O)(=O)=O)=CC=1
• BRN： 3335986

Computed Properties

• Exact Mass: 230.03600
• Monoisotopic Mass: 230.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.3
• Topological Polar Surface Area: 118

Experimental Properties

• Density: 1.4655 (rough estimate)
• Melting Point: 90-92 °C(lit.)
• Refractive Index: 1.5690 (estimate)
• PSA: 117.87000
• LogP: 2.20890

4-(Acetylamino)-2-aminobenzenesulfonic Acid Security Information

• WGK Germany：3
• Hazard Category Code： R34
• Safety Instruction： S26-S36/37-S45-S36/37/39
• RTECS：AE7050000
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt